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Compound of Interest

Compound Name: Mps1-IN-1

Cat. No.: B1663578 Get Quote

Mps1-IN-1 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility and stability of Mps1-IN-1 in DMSO. Below you

will find frequently asked questions and troubleshooting guides to assist in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of Mps1-IN-1 in DMSO?

A1: The solubility of Mps1-IN-1 in DMSO has been reported at various concentrations. It is

soluble to at least 30 mg/mL, with some sources indicating solubility up to 100 mM.[1] It is

important to note that using hygroscopic (water-absorbent) DMSO can significantly impact the

solubility of the product; therefore, freshly opened DMSO is recommended.[2]

Q2: My Mps1-IN-1 is not fully dissolving in DMSO. What should I do?

A2: If you encounter issues with dissolving Mps1-IN-1 in DMSO, you can try gentle heating

and/or sonication to aid dissolution.[2] Ensure you are using a sufficient volume of DMSO for

the amount of compound. If precipitation occurs, it may indicate that the solution is

supersaturated.

Q3: How stable is Mps1-IN-1 in DMSO?

A3: Solutions of Mps1-IN-1 in DMSO are reported to be unstable.[3] It is highly recommended

to prepare fresh solutions for each experiment to ensure the integrity and activity of the
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inhibitor.

Q4: How should I store the solid Mps1-IN-1 compound?

A4: Solid Mps1-IN-1 should be stored at -20°C for long-term stability, where it can be stable for

at least three years.[3] One supplier suggests a stability of ≥ 4 years for the crystalline solid.[1]

For Mps1-IN-1 dihydrochloride, desiccating at room temperature is recommended for storage.

[4]

Q5: How should I store Mps1-IN-1 solutions in DMSO?

A5: Given the instability of Mps1-IN-1 in solution, it is best to prepare it fresh before use.[3] If

short-term storage is necessary, it is recommended to store aliquots at -80°C to minimize

degradation. However, the stability under these conditions is not well-defined, and fresh

preparation remains the best practice.

Troubleshooting Guide
Issue 1: Inconsistent experimental results.
This could be due to the degradation of Mps1-IN-1 in your DMSO stock solution.

Troubleshooting Workflow: Inconsistent Results

Inconsistent Experimental Results Observed Prepare Fresh Mps1-IN-1 in DMSO Solution

Hypothesis:
Degraded Inhibitor Perform Experiment with Fresh Solution Results Consistent?

Yes: Issue Resolved.
Continue with Fresh Preparations.

Positive Outcome

No: Investigate Other Experimental Variables.Negative Outcome

Click to download full resolution via product page

Caption: Troubleshooting inconsistent results with Mps1-IN-1.
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Issue 2: Precipitate formation in the Mps1-IN-1 DMSO
stock solution upon storage.
This may indicate that the compound is coming out of solution or degrading.

Troubleshooting Workflow: Precipitate Formation

Precipitate Observed in Stored Solution Attempt to Redissolve
(Gentle Warming/Sonication) Precipitate Redissolves?

Yes: Use Immediately.
Consider Lower Storage Concentration.

Partial Success

No: Discard Solution.
Prepare Fresh Stock.

Failure

Click to download full resolution via product page

Caption: Addressing precipitate in Mps1-IN-1 DMSO solutions.

Data Presentation
Table 1: Solubility of Mps1-IN-1 in DMSO

Vendor/Source Reported Solubility
Molar
Concentration
(approx.)

Notes

R&D Systems Soluble to 100 mM 100 mM
For Mps1-IN-1

dihydrochloride.

MedchemExpress ≥ 50 mg/mL ≥ 168.49 mM

Use of hygroscopic

DMSO can impact

solubility.[2]

Cayman Chemical 30 mg/mL ~56 mM

Selleck Chemicals
Not explicitly

quantified
-

Solutions are noted as

unstable.[3]
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Molecular Weight of Mps1-IN-1 is approximately 535.66 g/mol .

Table 2: Stability and Storage Recommendations for Mps1-IN-1

Form
Recommended
Storage
Temperature

Reported Stability Best Practices

Solid -20°C ≥ 3 years[3] Keep desiccated.

In DMSO -80°C (short-term)
Unstable, prepare

fresh.[3]

Prepare fresh for each

experiment. Aliquot if

short-term storage is

unavoidable.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of Mps1-IN-1 in DMSO

Materials:

Mps1-IN-1 (solid)

Anhydrous/low-water content DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Sonicator (optional)

Water bath (optional)

Procedure:

Calculate the required mass of Mps1-IN-1.
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The molecular weight of Mps1-IN-1 is approximately 535.66 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 0.010 mol/L * 0.001 L * 535.66 g/mol = 0.00536 g = 5.36 mg

Weigh the Mps1-IN-1.

Carefully weigh out 5.36 mg of solid Mps1-IN-1 and place it in a sterile vial.

Add DMSO.

Add 1 mL of anhydrous DMSO to the vial containing the Mps1-IN-1.

Dissolve the compound.

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, you can use a sonicator for 5-10 minutes or gently

warm the solution in a water bath (not exceeding 37°C) with intermittent vortexing until the

solid is completely dissolved.

Storage.

As Mps1-IN-1 solutions are unstable, it is strongly recommended to use this solution

immediately.

If immediate use is not possible, aliquot the stock solution into smaller volumes in tightly

sealed tubes and store at -80°C for the shortest possible time. Avoid repeated freeze-thaw

cycles.
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Experimental Workflow: Mps1-IN-1 Stock Preparation

1. Calculate Mass of Mps1-IN-1

2. Weigh Solid Mps1-IN-1

3. Add Anhydrous DMSO

4. Vortex to Dissolve

Not Dissolved?

5. Gentle Warming / Sonication

Yes

6. Use Immediately (Recommended)

No

7. Aliquot and Store at -80°C (Short-term)

If Storage is Necessary

Click to download full resolution via product page

Caption: Protocol for preparing Mps1-IN-1 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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